Cas no 2172328-59-3 (4-amino-1-methyl-1H-pyrazole-3-sulfonyl fluoride)

• Product Name: 4-amino-1-methyl-1H-pyrazole-3-sulfonyl fluoride
• CAS No: 2172328-59-3
• MF: C₄H₆FN₃O₂S
• MW: 179.172742366791
• CID: 5852976
• PubChem ID: 165562997
• Update Time: 2025-07-20

4-amino-1-methyl-1H-pyrazole-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-methyl-1H-pyrazole-3-sulfonyl fluoride
• 2172328-59-3
• EN300-1587376

• Inchi： 1S/C4H6FN3O2S/c1-8-2-3(6)4(7-8)11(5,9)10/h2H,6H2,1H3
• InChI Key： OAUDLXVIJRHBSN-UHFFFAOYSA-N
• SMILES： S(C1C(=CN(C)N=1)N)(=O)(=O)F

Computed Properties

• Exact Mass: 179.01647578g/mol
• Monoisotopic Mass: 179.01647578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 86.4Ų

Additional information on 4-amino-1-methyl-1H-pyrazole-3-sulfonyl fluoride

Research Briefing on 4-amino-1-methyl-1H-pyrazole-3-sulfonyl fluoride (CAS: 2172328-59-3) in Chemical Biology and Pharmaceutical Applications

The compound 4-amino-1-methyl-1H-pyrazole-3-sulfonyl fluoride (CAS: 2172328-59-3) has recently emerged as a promising chemical probe and intermediate in medicinal chemistry and chemical biology research. This sulfonyl fluoride derivative belongs to a class of compounds that have gained significant attention due to their unique reactivity profile, particularly in covalent inhibitor design and activity-based protein profiling (ABPP). Recent studies highlight its potential as a versatile warhead for targeting serine hydrolases and other nucleophilic residues in proteins, offering new avenues for drug discovery and target identification.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's exceptional selectivity as a covalent modifier of catalytic serine residues in enzymes. The research team utilized 4-amino-1-methyl-1H-pyrazole-3-sulfonyl fluoride to develop selective inhibitors of fatty acid amide hydrolase (FAAH), showing improved pharmacological properties compared to traditional carbamate-based inhibitors. The compound's balanced reactivity and stability profile make it particularly valuable for in vivo applications, addressing a key challenge in covalent drug development.

In chemical biology applications, this sulfonyl fluoride derivative has been employed in cutting-edge proteomics studies. A recent Nature Chemical Biology publication (2024) described its use in quantitative chemoproteomic platforms for mapping reactive cysteines and serines across the human proteome. The study revealed that 4-amino-1-methyl-1H-pyrazole-3-sulfonyl fluoride exhibits complementary reactivity to other sulfonyl fluoride probes, enabling broader coverage of nucleophilic amino acids in proteome-wide studies.

The synthetic accessibility of 4-amino-1-methyl-1H-pyrazole-3-sulfonyl fluoride has also been improved through recent methodological advances. A 2023 Organic Process Research & Development paper reported a scalable, high-yield synthesis route starting from commercially available pyrazole precursors, addressing previous challenges in large-scale production. This development is particularly significant for pharmaceutical applications where multi-gram quantities are often required for preclinical studies.

Emerging applications extend beyond traditional enzyme inhibition. Recent work in Chemical Science (2024) demonstrated the compound's utility in materials science, where it serves as a building block for self-assembling small molecule hydrogels with potential biomedical applications. The unique combination of hydrogen bonding capability (from the amino group) and covalent reactivity (from the sulfonyl fluoride) creates novel supramolecular architectures with tunable properties.

Safety and toxicological studies of 4-amino-1-methyl-1H-pyrazole-3-sulfonyl fluoride have progressed significantly in the past year. A comprehensive ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling study published in Xenobiotica (2023) reported favorable pharmacokinetic properties in rodent models, with particular note of its stability against glutathione conjugation, a common metabolic pathway for sulfonyl fluorides. These findings support its potential as a lead compound for further drug development.

The compound's mechanism of action continues to be elucidated through structural biology approaches. A recent Nature Communications paper (2024) presented high-resolution crystal structures of 4-amino-1-methyl-1H-pyrazole-3-sulfonyl fluoride in complex with several serine hydrolases, revealing unique binding modes that differ from classical sulfonyl fluoride inhibitors. These structural insights are guiding the rational design of next-generation covalent inhibitors with improved selectivity profiles.

Looking forward, 4-amino-1-methyl-1H-pyrazole-3-sulfonyl fluoride represents a versatile tool compound with applications spanning from basic chemical biology research to pharmaceutical development. Its unique combination of stability, reactivity, and synthetic accessibility positions it as a valuable addition to the medicinal chemist's toolbox. Ongoing research is exploring its potential in targeted protein degradation, chemical biology tool development, and as a warhead for covalent PROTACs (Proteolysis Targeting Chimeras).